Cas no 1006-19-5 (1-Methyl-1H-indazol-3(2H)-one)

• Product Name: 1-Methyl-1H-indazol-3(2H)-one
• CAS No: 1006-19-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD15526779
• CID: 189343
• PubChem ID: 350589
• Update Time: 2025-10-22

1-Methyl-1H-indazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-1-methyl-3H-Indazol-3-one
• 1,2-DIHYDRO-1-METHYLINDAZOL-3-ONE
• 1-Methyl-1H-indazol-3(2H)-one
• 1-methyl-2H-indazol-3-one
• 3H-Indazol-3-one,1,2-dihydro-1-methyl-
• 1H-Indazol-3-ol,1-methyl- (8CI)
• 1-Methyl-3-hydroxy-1H-indazole
• 1-Methyl-3-indazolinone
• 1-Methylindazolidin-3-one
• 3-Hydroxy-1-methyl-1H-indazole
• 3-Indazolinone, 1-methyl- (7CI)
• NSC 512755
• 1-Methyl-1H-indazole-3-ol
• 1H-Indazol-3-ol, 1-methyl-
• 3H-Indazol-3-one, 1,2-dihydro-1-methyl-
• 1-methyl-2,3-dihydro-1H-indazol-3-one
• N-methylindazolone
• NSC512755
• 1-Methyl-1,2-dihydro-indazol-3-one
• 1-methyl-3-hydroxyindazole
• 1-Methyl-1H-indazol-3-ol
• ON
• EN300-310662
• 3H-Indazol-3-one,2-dihydro-1-methyl-
• AKOS024261042
• 1-Methyl-1,2-dihydro-3H-indazol-3-one #
• NSC-512755
• 1-Methyl-1,2-dihydro-3H-indazol-3-one
• DS-8371
• ONNIFDMRZCMQQM-UHFFFAOYSA-N
• AKOS023166605
• PD179598
• C71035
• Z1255452290
• 1006-19-5
• BDBM50008997
• SCHEMBL2270654
• 100922-97-2
• AMY39246
• SCHEMBL12998307
• DTXSID70905619
• CHEMBL412905
• MFCD15526779
• A897384
• BAA00619
• CS-0151124
• DB-147607
• DB-132879

• MDL： MFCD15526779
• Inchi： 1S/C8H8N2O/c1-10-7-5-3-2-4-6(7)8(11)9-10/h2-5H,1H3,(H,9,11)
• InChI Key： ONNIFDMRZCMQQM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)N1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 310.2°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.585
• PSA: 32.34
• LogP: 0.86660

1-Methyl-1H-indazol-3(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 1-Methyl-1H-indazol-3(2H)-one

1-Methyl-1H-indazol-3(2H)-one: A Comprehensive Overview

1-Methyl-1H-indazol-3(2H)-one, also known by its CAS number CAS No. 1006-19-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and structural versatility. The molecule consists of a bicyclic framework with a methyl group substitution, making it a valuable substrate for further chemical modifications and biological evaluations.

The structural uniqueness of 1-Methyl-1H-indazol-3(2H)-one lies in its indazole core, which is a fused bicyclic system comprising a benzene ring and an imidazole ring. The presence of the methyl group at the 1-position introduces steric effects and electronic modifications, which can significantly influence the compound's reactivity and bioavailability. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of anticancer agents.

From a synthetic perspective, 1-Methyl-1H-indazol-3(2H)-one can be synthesized through various routes, including cyclization reactions involving amino carbonyl compounds or through the condensation of appropriate starting materials. The synthesis of this compound is often optimized to ensure high yield and purity, which are critical for subsequent biological evaluations. Researchers have explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high efficiency.

The pharmacological properties of 1-Methyl-1H-indazol-3(2H)-one have been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anticancer agent, with notable activity against various cancer cell lines. The compound has shown selective cytotoxicity towards cancer cells while exhibiting lower toxicity towards normal cells, making it a promising candidate for further development. Additionally, studies have explored its anti-inflammatory and neuroprotective properties, underscoring its versatility as a lead molecule.

In terms of applications, 1-Methyl-1H-indazol-3(2H)-one serves as a valuable intermediate in the synthesis of more complex indazole derivatives. Its ability to undergo further functionalization allows chemists to explore a wide range of substitutions and modifications, expanding its potential uses in drug design. Recent advancements in medicinal chemistry have leveraged this compound's structural flexibility to develop novel therapeutic agents targeting various diseases.

The future outlook for 1-Methyl-1H-indazol-3(2H)-one is bright, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression towards clinical trials. As research continues to uncover new insights into this compound's biological activities and mechanisms of action, its role in drug discovery is likely to grow even more prominent.

In conclusion, 1-Methyl-1H-indazol-3(2H)-one, with its unique structure and diverse biological activities, stands as a testament to the importance of indazole derivatives in modern drug discovery. Its potential as an anticancer agent and its versatility as a synthetic intermediate make it a subject of continued interest among researchers worldwide.